Cas no 61982-89-6 (naphthalene, 1-ethyl-5-methoxy- (9ci))

• Product Name: naphthalene, 1-ethyl-5-methoxy- (9ci)
• CAS No: 61982-89-6
• MF: C₁₃H₁₄O
• MW: 186.249663829803
• CID: 955924
• PubChem ID: 12336381
• Update Time: 2025-06-25

naphthalene, 1-ethyl-5-methoxy- (9ci) Chemical and Physical Properties

Names and Identifiers

• naphthalene, 1-ethyl-5-methoxy- (9ci)
• WLZ3144
• QCRBTWAYYFGTPE-UHFFFAOYSA-N
• 1-Methoxy-5-ethyl-naphthalene
• 61982-89-6
• SCHEMBL3581544
• 1-ethyl-5-methoxynaphthalene

• Inchi： 1S/C13H14O/c1-3-10-6-4-8-12-11(10)7-5-9-13(12)14-2/h4-9H,3H2,1-2H3
• InChI Key： QCRBTWAYYFGTPE-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC2C1=CC=CC=2CC

Computed Properties

• Exact Mass: 186.104465066g/mol
• Monoisotopic Mass: 186.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 9.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on naphthalene, 1-ethyl-5-methoxy- (9ci)

Comprehensive Overview of Naphthalene, 1-Ethyl-5-Methoxy- (9CI) (CAS No. 61982-89-6)

Naphthalene, 1-Ethyl-5-Methoxy- (9CI), with the CAS number 61982-89-6, is a specialized organic compound belonging to the naphthalene derivative family. This compound is characterized by its unique molecular structure, featuring an ethyl group at the 1-position and a methoxy group at the 5-position of the naphthalene ring. Such substitutions make it a valuable intermediate in organic synthesis and industrial applications. Researchers and chemists often explore its properties for potential uses in fragrance formulations, pharmaceutical intermediates, and material science.

The growing interest in naphthalene derivatives like 1-Ethyl-5-Methoxy-Naphthalene is driven by their versatility in chemical reactions. For instance, the methoxy group enhances solubility in polar solvents, while the ethyl group can influence the compound's reactivity in substitution reactions. This balance of properties makes it a subject of study in green chemistry and sustainable synthesis, aligning with current trends toward environmentally friendly processes. Users searching for "naphthalene derivatives applications" or "methoxy-substituted naphthalene uses" will find this compound particularly relevant.

In the context of industrial applications, CAS 61982-89-6 is often investigated for its potential role in dye manufacturing and functional material development. Its aromatic structure allows for interactions with other organic molecules, making it a candidate for advanced material design. Additionally, its stability under various conditions has prompted studies into its use as a building block for polymers or liquid crystal displays (LCDs). These applications are frequently searched by professionals in the chemical industry and academic research.

From a safety and handling perspective, 1-Ethyl-5-Methoxy-Naphthalene requires standard laboratory precautions. While not classified as hazardous under typical conditions, proper ventilation and personal protective equipment (PPE) are recommended during handling. This aligns with broader industry queries about "safe handling of naphthalene derivatives" and "chemical storage best practices," which are trending topics in occupational safety forums.

The synthetic pathways for CAS 61982-89-6 often involve Friedel-Crafts alkylation or etherification reactions, which are well-documented in organic chemistry literature. Researchers exploring "synthesis of methoxy-naphthalenes" or "ethyl-naphthalene derivatives" will encounter this compound as a case study. Its production scalability and yield optimization are also subjects of interest for process chemists aiming to reduce waste and improve efficiency.

In summary, Naphthalene, 1-Ethyl-5-Methoxy- (9CI) (61982-89-6) represents a fascinating intersection of organic chemistry and applied science. Its structural features and functional groups offer diverse opportunities for innovation, particularly in material science and specialty chemicals. As industries continue to prioritize sustainability and efficiency, compounds like this will remain at the forefront of chemical research and development.